Cas no 2229264-67-7 (tert-butyl 3-(3-hydroxy-2,2-dimethylpropyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(3-hydroxy-2,2-dimethylpropyl)morpholine-4-carboxylate
• CAS No: 2229264-67-7
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• CID: 6423421
• PubChem ID: 165639118
• Update Time: 2025-06-29

tert-butyl 3-(3-hydroxy-2,2-dimethylpropyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-hydroxy-2,2-dimethylpropyl)morpholine-4-carboxylate
• 2229264-67-7
• EN300-1901652

• Inchi： 1S/C14H27NO4/c1-13(2,3)19-12(17)15-6-7-18-9-11(15)8-14(4,5)10-16/h11,16H,6-10H2,1-5H3
• InChI Key： SWHSJPIYTQJYIT-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)CC(C)(C)CO

Computed Properties

• Exact Mass: 273.19400834g/mol
• Monoisotopic Mass: 273.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl 3-(3-hydroxy-2,2-dimethylpropyl)morpholine-4-carboxylate

Research Brief on tert-Butyl 3-(3-Hydroxy-2,2-dimethylpropyl)morpholine-4-carboxylate (CAS: 2229264-67-7)

The compound tert-butyl 3-(3-hydroxy-2,2-dimethylpropyl)morpholine-4-carboxylate (CAS: 2229264-67-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine core and tert-butyl carboxylate group, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. The structural features of this compound, including its hydroxyl and carboxylate functionalities, make it a valuable scaffold for medicinal chemistry optimization.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the role of tert-butyl 3-(3-hydroxy-2,2-dimethylpropyl)morpholine-4-carboxylate as a key intermediate in the synthesis of novel PI3K inhibitors. The study highlighted the compound's ability to enhance the pharmacokinetic properties of the final drug candidates, such as improved solubility and metabolic stability. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure, leading to the identification of potent PI3K inhibitors with nanomolar activity. These findings underscore the importance of this intermediate in the development of targeted cancer therapies.

Another significant application of this compound was reported in a recent patent (WO2022156789), where it was utilized as a building block for the synthesis of small-molecule modulators of the NLRP3 inflammasome. The patent demonstrated that derivatives of tert-butyl 3-(3-hydroxy-2,2-dimethylpropyl)morpholine-4-carboxylate exhibited potent anti-inflammatory activity in preclinical models of autoimmune diseases. The study also emphasized the compound's synthetic accessibility and scalability, making it an attractive candidate for industrial-scale production. These advancements highlight the growing interest in this molecule as a tool for probing inflammatory pathways and developing novel therapeutics.

Further research has explored the mechanistic insights into the biological activity of tert-butyl 3-(3-hydroxy-2,2-dimethylpropyl)morpholine-4-carboxylate derivatives. A study published in ACS Chemical Biology utilized cryo-EM and X-ray crystallography to elucidate the binding modes of these derivatives with their target proteins. The results revealed that the morpholine ring and the tert-butyl group play critical roles in stabilizing protein-ligand interactions, providing a structural basis for further optimization. These findings have important implications for the rational design of next-generation therapeutics targeting complex biological systems.

In conclusion, tert-butyl 3-(3-hydroxy-2,2-dimethylpropyl)morpholine-4-carboxylate (CAS: 2229264-67-7) represents a promising scaffold in chemical biology and drug discovery. Its versatility as a synthetic intermediate, combined with its demonstrated biological activity, positions it as a valuable tool for researchers in the pharmaceutical industry. Future studies are expected to further explore its applications in the development of novel therapeutics for cancer, inflammatory diseases, and other challenging medical conditions. The ongoing research on this compound underscores its potential to contribute significantly to the advancement of precision medicine.